Cas no 923099-17-6 (2-3-(4-bromophenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(3,5-dimethoxyphenyl)acetamide)

• Product Name: 2-3-(4-bromophenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(3,5-dimethoxyphenyl)acetamide
• CAS No: 923099-17-6
• MF: C₂₀H₁₈BrN₃O₄
• MW: 444.27862405777
• CID: 5869272
• PubChem ID: 41376441
• Update Time: 2025-07-19

2-3-(4-bromophenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(3,5-dimethoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(3-(4-bromophenyl)-6-oxopyridazin-1(6H)-yl)-N-(3,5-dimethoxyphenyl)acetamide
• 2-[3-(4-bromophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]-N-(3,5-dimethoxyphenyl)acetamide
• 2-[3-(4-bromophenyl)-6-oxopyridazin-1-yl]-N-(3,5-dimethoxyphenyl)acetamide
• AKOS005682045
• F2774-1313
• 923099-17-6
• 2-3-(4-bromophenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(3,5-dimethoxyphenyl)acetamide

• Inchi： 1S/C20H18BrN3O4/c1-27-16-9-15(10-17(11-16)28-2)22-19(25)12-24-20(26)8-7-18(23-24)13-3-5-14(21)6-4-13/h3-11H,12H2,1-2H3,(H,22,25)
• InChI Key： KSOMGPLTSBUKBM-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1C=CC(N(CC(NC2C=C(C=C(C=2)OC)OC)=O)N=1)=O

Computed Properties

• Exact Mass: 443.04807g/mol
• Monoisotopic Mass: 443.04807g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 619
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 80.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 2-3-(4-bromophenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(3,5-dimethoxyphenyl)acetamide

Introduction to 2-3-(4-bromophenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(3,5-dimethoxyphenyl)acetamide (CAS No. 923099-17-6) in Modern Chemical and Biomedical Research

2-3-(4-bromophenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(3,5-dimethoxyphenyl)acetamide, identified by its CAS number 923099-17-6, represents a significant compound in the realm of pharmaceutical chemistry and biomedical research. This heterocyclic amide derivative has garnered attention due to its structural complexity and potential biological activities, making it a subject of extensive investigation in drug discovery and development. The compound's molecular framework incorporates several key pharmacophoric elements, including a pyridazine core, brominated aromatic rings, and dimethoxyphenyl substituents, which collectively contribute to its unique chemical properties and biological interactions.

The pyridazine moiety in 2-3-(4-bromophenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(3,5-dimethoxyphenyl)acetamide is particularly noteworthy. Pyridazines are well-documented scaffolds in medicinal chemistry, exhibiting a wide range of biological functions such as antimicrobial, antiviral, and anticancer activities. The presence of the oxo group at the 6-position enhances the electrophilicity of the pyridazine ring, facilitating further functionalization and interaction with biological targets. This structural feature has been exploited in the design of novel therapeutic agents targeting various disease pathways.

The 4-bromophenyl substituent at the 2-3 position introduces a halogen atom into the aromatic system, which is a common strategy to enhance metabolic stability and binding affinity. Halogenated aromatic compounds often exhibit improved bioavailability and prolonged half-life upon administration. Additionally, the bromine atom can serve as a handle for further derivatization via cross-coupling reactions, enabling the synthesis of structurally diverse analogs for high-throughput screening.

At the C-terminal amide moiety, the N-(3,5-dimethoxyphenyl)acetamide group adds another layer of complexity to the compound's pharmacological profile. Dimethoxyphenyl derivatives are known for their ability to modulate enzyme activity and receptor binding. The methoxy groups at the 3 and 5 positions increase electron density on the aromatic ring, potentially enhancing interactions with hydrophobic pockets in biological targets. This modification has been strategically employed in the development of central nervous system (CNS) drugs due to its ability to cross the blood-brain barrier.

Recent advancements in computational chemistry have enabled more efficient virtual screening of compounds like 2-3-(4-bromophenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(3,5-dimethoxyphenyl)acetamide against large databases of biological targets. Molecular docking studies have suggested potential interactions with enzymes involved in inflammatory pathways and signal transduction cascades. These findings align with emerging research on multitargeted drug design approaches aimed at addressing complex diseases such as cancer and neurodegenerative disorders.

In vitro studies have begun to unravel the mechanistic aspects of 2-3-(4-bromophenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(3,5-dimethoxyphenyl)acetamide's biological activity. Initial assays indicate inhibitory effects on certain kinases and phosphodiesterases (PDEs), which are critical regulators of cellular processes. For instance, PDE inhibition has been linked to enhanced cyclic nucleotide levels, leading to vasodilation and improved cognitive function. Similarly, kinase inhibition can disrupt aberrant signaling pathways implicated in tumor growth and progression.

The compound's potential therapeutic applications extend beyond oncology. Emerging evidence suggests its efficacy in modulating immune responses by interacting with cytokine receptors or intracellular signaling molecules. This has sparked interest in exploring its role in autoimmune diseases or chronic inflammation conditions where dysregulation of immune checkpoints is observed.

The synthesis of 2-3-(4-bromophenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(3,5-dimethoxyphenyl)acetamide involves multi-step organic transformations that highlight modern synthetic methodologies. Key steps include condensation reactions between hydrazine derivatives and β-ketoesters to form the pyridazine core followed by bromination using electrophilic reagents such as N-bromosuccinimide (NBS). The introduction of the dimethoxyphenyl group is typically achieved via palladium-catalyzed cross-coupling reactions like Suzuki or Buchwald-Hartwig couplings.

The optimization of synthetic routes is crucial for scalability and cost-effectiveness in pharmaceutical production. Recent innovations in flow chemistry have enabled continuous manufacturing processes for complex heterocycles like this one. Flow systems offer advantages such as improved reaction control, reduced solvent usage, and enhanced safety profiles compared to traditional batch processing methods.

Quality control measures are paramount when dealing with pharmaceutical intermediates like 2-3-(4-bromophenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(3,5-dimethoxyphenyl)acetamide. Analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are employed to ensure purity standards are met before further downstream processing or clinical trials commence.

The future direction of research on this compound lies in expanding its chemical space through structural analogs generated via combinatorial chemistry or de novo design principles. By systematically modifying key pharmacophoric elements while maintaining core structural motifs intact, 2 - 3 - ( 4 - bromophen yl ) - 6 - ox o - 1 , 6 - dihy dro py rid azin - 1 - yl - N - ( 3 , 5 - dim eth oxy phen yl ) - acet am ide could be optimized for improved potency selectivity ,and pharmacokinetic properties . p > < p > Collaborative efforts between academic researchers industry partners ,and regulatory agencies will be essential to translate laboratory findings into clinical reality . As our understanding deepens regarding disease mechanisms at molecular levels, this type of innovative compound may emerge as a valuable asset within therapeutic strategies targeting unmet medical needs . p >